Methyl 2-amino-4-ethoxy-5-methoxybenzoate
Cat. No. B8357167
M. Wt: 225.24 g/mol
InChI Key: ZQWYDHOFFKWQAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][c:6]([N+:16]([O-:17])=[O:18])[c:7]([C:8](=[O:9])[O:10][CH3:11])[cH:12][c:13]1[O:14][CH3:15].[CH3:21][OH:22].[H:19][H:20]>>[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][c:6]([NH2:16])[c:7]([C:8](=[O:9])[O:10][CH3:11])[cH:12][c:13]1[O:14][CH3:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOc1cc([N+](=O)[O-])c(C(=O)OC)cc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOc1cc(N)c(C(=O)OC)cc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
